Cas no 946260-20-4 (N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide
• CAS No: 946260-20-4
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 5513304
• Update Time: 2025-06-29

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(1,1-dioxido-2-isothiazolidinyl)phenyl]-3,4-diethoxy-
• N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide

• Inchi： 1S/C20H24N2O5S/c1-3-26-18-11-6-15(14-19(18)27-4-2)20(23)21-16-7-9-17(10-8-16)22-12-5-13-28(22,24)25/h6-11,14H,3-5,12-13H2,1-2H3,(H,21,23)
• InChI Key： YIEHYODDPPVYPF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCS2(=O)=O)C=C1)(=O)C1=CC=C(OCC)C(OCC)=C1

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide

Professional Introduction to N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide (CAS No. 946260-20-4)

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 946260-20-4, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates a N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl moiety, which is coupled with a 3,4-diethoxybenzamide group. Such a combination of functional units suggests potential biological activities that warrant in-depth investigation.

The presence of the thiazolidinone ring system in the molecular framework of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide is particularly noteworthy. Thiazolidinone derivatives are well-known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticonvulsant activities. The incorporation of this moiety into the benzamide scaffold may confer additional biological effects or enhance the compound's affinity for specific target enzymes or receptors.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the synergistic effects of multiple pharmacophoric units. The structure of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide aligns with this trend by integrating distinct functional groups that could interact with biological targets in complementary ways. This design approach has been successfully employed in the development of drugs that exhibit enhanced efficacy and reduced side effects compared to single-target agents.

The 3,4-diethoxybenzamide component of this compound is another key feature that merits consideration. Benzamides are a class of compounds that have been extensively studied for their potential therapeutic applications. They often serve as key intermediates in the synthesis of drugs targeting various diseases, including cancer and neurological disorders. The diethoxy substitution pattern on the benzene ring may influence the electronic properties and reactivity of the molecule, potentially affecting its biological activity and pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features influence biological activity. These tools have been instrumental in predicting the binding modes of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide to potential target proteins. Such studies have provided valuable insights into how modifications to the core scaffold can optimize interactions with biological targets.

The synthesis of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the thiazolidinone ring system necessitates careful consideration to ensure regioselectivity and high yield. Advanced synthetic methodologies have been employed to streamline these processes and improve overall efficiency.

In conclusion, N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide represents a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric units suggests multiple avenues for further exploration in drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.